![molecular formula C20H16N2O3 B6139833 N-(3-acetylphenyl)-6-oxo-1,2-dihydro-6H-pyrrolo[3,2,1-ij]quinoline-5-carboxamide](/img/structure/B6139833.png)
N-(3-acetylphenyl)-6-oxo-1,2-dihydro-6H-pyrrolo[3,2,1-ij]quinoline-5-carboxamide
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Overview
Description
N-(3-acetylphenyl)-6-oxo-1,2-dihydro-6H-pyrrolo[3,2,1-ij]quinoline-5-carboxamide is a chemical compound that is widely used in scientific research. It is a synthetic compound that has been developed for its potential applications in the field of drug discovery. This compound has been found to have a wide range of biochemical and physiological effects, which make it an important tool for researchers.
Mechanism of Action
The mechanism of action of N-(3-acetylphenyl)-6-oxo-1,2-dihydro-6H-pyrrolo[3,2,1-ij]quinoline-5-carboxamide is not fully understood. However, it is believed that this compound works by interacting with specific proteins and enzymes in the body. This interaction can lead to changes in biochemical pathways and physiological processes, which can have therapeutic effects.
Biochemical and Physiological Effects:
This compound has been found to have a wide range of biochemical and physiological effects. These effects include the inhibition of specific enzymes, the modulation of neurotransmitter levels, and the regulation of gene expression. This compound has also been found to have anti-inflammatory and anti-cancer properties.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(3-acetylphenyl)-6-oxo-1,2-dihydro-6H-pyrrolo[3,2,1-ij]quinoline-5-carboxamide in lab experiments is its ability to selectively target specific proteins and enzymes. This makes it an important tool for drug discovery and the study of biochemical pathways. However, one limitation of using this compound is its potential toxicity. It is important to use this compound in appropriate concentrations and with proper safety precautions.
Future Directions
There are several future directions for the use of N-(3-acetylphenyl)-6-oxo-1,2-dihydro-6H-pyrrolo[3,2,1-ij]quinoline-5-carboxamide in scientific research. One potential direction is the further exploration of its anti-inflammatory and anti-cancer properties. Another direction is the development of new derivatives of this compound that may have improved therapeutic properties. Additionally, this compound may be used in the study of specific diseases and disorders, such as neurological disorders and autoimmune diseases.
Synthesis Methods
The synthesis of N-(3-acetylphenyl)-6-oxo-1,2-dihydro-6H-pyrrolo[3,2,1-ij]quinoline-5-carboxamide is a complex process that involves several steps. The first step is the synthesis of 3-acetylphenylamine, which is then reacted with 2-chloro-3-formylquinoline to form the intermediate compound. This intermediate is then reacted with ammonium acetate to form the final product.
Scientific Research Applications
N-(3-acetylphenyl)-6-oxo-1,2-dihydro-6H-pyrrolo[3,2,1-ij]quinoline-5-carboxamide has a wide range of applications in scientific research. It is commonly used as a tool for drug discovery, as it has been found to have potential therapeutic applications. This compound has also been used in the study of various biochemical pathways and physiological processes.
properties
IUPAC Name |
N-(3-acetylphenyl)-9-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4(12),5,7,10-tetraene-10-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16N2O3/c1-12(23)14-5-2-6-15(10-14)21-20(25)17-11-22-9-8-13-4-3-7-16(18(13)22)19(17)24/h2-7,10-11H,8-9H2,1H3,(H,21,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BMNWIXLHYGCNGK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC(=CC=C1)NC(=O)C2=CN3CCC4=C3C(=CC=C4)C2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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